ethyl 2-{[2-(phenylthio)propanoyl]amino}benzoate

• IUPAC Name: ethyl 2-(2-phenylsulfanylpropanoylamino)benzoate
• InChI: InChI=1S/C18H19NO3S/c1-3-22-18(21)15-11-7-8-12-16(15)19-17(20)13(2)23-14-9-5-4-6-10-14/h4-13H,3H2,1-2H3,(H,19,20)
• InChI Key: RBUYEYLOGVLZJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(C)SC2=CC=CC=C2
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

This compound is likely an ester, given the presence of the “2-{[2-(phenylthio)propanoyl]amino}benzoate” moiety. Esters are a class of organic compounds that are characterized by a carbonyl adjacent to an ether group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, esters are typically synthesized via a condensation reaction known as esterification. In this reaction, a carboxylic acid reacts with an alcohol in the presence of a strong acid catalyst.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzene ring (from the “benzoate” moiety), attached to a propanoyl group which is in turn attached to a phenylthio group.

Chemical Reactions Analysis

Esters can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents. The specific reactions that this compound would undergo would depend on the conditions and reagents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, esters generally have pleasant smells and are often found in fragrances and flavorings. They also have higher boiling points than similar-sized hydrocarbons due to their ability to form hydrogen bonds.